Cas no 13305-19-6 (methyl 2-(4-chlorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-chlorophenyl)-2-hydroxyacetate
• CAS No: 13305-19-6
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD16693822
• CID: 4694906
• Update Time: 2025-10-05

methyl 2-(4-chlorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-chlorophenyl)-2-hydroxyacetate
• (4-chloro-phenyl)-hydroxy-acetic acid methyl ester
• (4-chlorophenyl)hydroxyacetic acid methyl ester
• GISNRFMQCNBYDG-UHFFFAOYSA-N
• 4-chloromandelic acid methyl ester
• methyl p-chlorophenyl-alpha-hydroxyacetate
• 2-(4-chlorophenyl)-2-hydroxyacetic acid methylester
• 2-hydroxy-2-(4-chlorophenyl)acetic acid methyl ester

• MDL： MFCD16693822
• Inchi： 1S/C9H9ClO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,1H3
• InChI Key： GISNRFMQCNBYDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 46.5

Additional information on methyl 2-(4-chlorophenyl)-2-hydroxyacetate

Methyl 2-(4-chlorophenyl)-2-hydroxyacetate: A Comprehensive Overview

Methyl 2-(4-chlorophenyl)-2-hydroxyacetate, identified by the CAS number 13305-19-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development and chemical synthesis. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of methyl 2-(4-chlorophenyl)-2-hydroxyacetate comprises a central acetate group attached to a methyl ester and a hydroxyl group, with a chlorophenyl substituent at the para position. This arrangement imparts the compound with distinct chemical properties, including moderate polarity and reactivity. The presence of the hydroxyl group introduces hydrogen bonding capabilities, which influence its solubility and interaction with biological systems.

Recent studies have explored the synthesis of methyl 2-(4-chlorophenyl)-2-hydroxyacetate through various routes, including nucleophilic acyl substitution and esterification reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for further investigations. The use of environmentally friendly catalysts has also been reported, aligning with the growing emphasis on sustainable chemical practices.

In terms of biological activity, methyl 2-(4-chlorophenyl)-2-hydroxyacetate has shown promise in anti-inflammatory and antioxidant assays. Preclinical studies suggest that this compound may exert its effects through modulation of cellular signaling pathways, particularly those involving reactive oxygen species (ROS) and nuclear factor-kappa B (NF-κB). These findings underscore its potential as a lead molecule for developing therapeutic agents targeting inflammatory diseases.

Moreover, advancements in computational chemistry have enabled detailed modeling of the molecular interactions of methyl 2-(4-chlorophenyl)-2-hydroxyacetate. Molecular docking studies reveal that this compound exhibits favorable binding affinities to several drug targets, including enzymes involved in inflammation and oxidative stress. Such insights are invaluable for guiding further experimental validations and optimizing its pharmacokinetic properties.

The application of methyl 2-(4-chlorophenyl)-2-hydroxyacetate extends beyond pharmacology into materials science. Its ability to form stable ester linkages makes it a candidate for use in polymer synthesis and as a precursor in advanced materials development. Researchers are actively exploring its potential in creating biodegradable polymers with tailored mechanical properties.

In conclusion, methyl 2-(4-chlorophenyl)-2-hydroxyacetate stands as a versatile compound with multifaceted applications across diverse scientific domains. Its structural features, coupled with recent research advancements, position it as a valuable tool in both academic and industrial settings. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.